Cas no 2248338-02-3 (2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid)

• Product Name: 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid
• CAS No: 2248338-02-3
• MF: C₁₀H₇F₃N₂O₄
• MW: 276.168792963028
• CID: 6561556
• PubChem ID: 137941214
• Update Time: 2025-08-04

2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248338-02-3
• 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid
• EN300-6512132

• Inchi： 1S/C10H7F3N2O4/c11-10(12,13)6-2-1-5(3-14-6)9(7(16)17)4-15-8(18)19-9/h1-3H,4H2,(H,15,18)(H,16,17)
• InChI Key： FVEFORWXCKJPFX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1(C(=O)O)CNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 276.03579120g/mol
• Monoisotopic Mass: 276.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid

Comprehensive Overview of 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248338-02-3)

The compound 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248338-02-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique oxazolidinone core and trifluoromethylpyridine moiety, represents a promising scaffold for the development of novel therapeutic agents. Its structural features make it a subject of interest for researchers exploring antibacterial, anti-inflammatory, and central nervous system (CNS)-targeted applications.

In recent years, the demand for heterocyclic compounds with trifluoromethyl groups has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid contributes to its lipophilicity, which is a critical factor in drug design. This property aligns with current trends in drug discovery, where researchers prioritize compounds with improved pharmacokinetic profiles. The oxazolidinone ring, a well-known pharmacophore, further enhances the compound's potential as a bioactive molecule.

The synthesis and application of 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid have been explored in several peer-reviewed studies. Its mechanism of action, particularly in inhibiting bacterial protein synthesis, has drawn parallels to established antibiotics like linezolid. However, unlike traditional oxazolidinone antibiotics, this compound's pyridine substitution offers a distinct chemical space for optimizing target selectivity and reducing off-target effects. This makes it a compelling candidate for addressing antibiotic resistance, a pressing global health concern.

Beyond its antibacterial potential, 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid has also been investigated for its role in modulating enzyme activity. The carboxylic acid functionality within its structure allows for interactions with various biological targets, including proteases and kinases. This versatility has sparked interest in its use for neurological disorders, where small-molecule inhibitors are in high demand. Researchers are particularly keen on its potential to cross the blood-brain barrier (BBB), a key challenge in CNS drug development.

From a synthetic chemistry perspective, the preparation of 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid involves multi-step organic transformations, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methodologies are part of a broader shift toward green chemistry, where efficiency and sustainability are prioritized. The compound's structural complexity also makes it an excellent case study for computational chemistry and molecular modeling.

The growing interest in 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid is reflected in its inclusion in high-throughput screening libraries. Pharmaceutical companies and academic institutions are actively evaluating its structure-activity relationships (SAR) to identify derivatives with enhanced efficacy. This aligns with the broader industry focus on fragment-based drug design and lead optimization. Additionally, its patent landscape reveals ongoing innovations, underscoring its commercial viability.

In conclusion, 2-Oxo-5-[6-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248338-02-3) stands at the intersection of cutting-edge research and therapeutic innovation. Its multifaceted applications, from antibacterial to CNS-targeted therapies, highlight its potential to address unmet medical needs. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of drug discovery and development.